Cas no 949922-66-1 (Piperazine, 1-cyclobutyl-2-methyl-)

Piperazine, 1-cyclobutyl-2-methyl-, is a specialized heterocyclic compound featuring a piperazine core substituted with a cyclobutyl and a methyl group at the 1- and 2-positions, respectively. This structural configuration imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclobutyl moiety enhances conformational stability, while the methyl group offers additional reactivity for further functionalization. The compound is particularly useful in the development of bioactive molecules, where precise steric control is critical. High purity and consistent quality ensure reliable performance in complex synthetic pathways, supporting research and industrial applications requiring tailored piperazine derivatives.

Piperazine, 1-cyclobutyl-2-methyl- structure

949922-66-1 structure

Product Name:Piperazine, 1-cyclobutyl-2-methyl-

CAS No:949922-66-1

MF:C₉H₁₈N₂

MW:154.252622127533

CID:1001387

PubChem ID:45122041

Update Time:2025-06-07

Piperazine, 1-cyclobutyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Piperazine, 1-cyclobutyl-2-methyl-
- SCHEMBL1017725
- EN300-694813
- SB11800
- starbld0018544
- VEPASEYGWRUBSU-UHFFFAOYSA-N
- 949922-66-1
- 1-cyclobutyl-2-methylpiperazine
- AKOS014261605
- SB11801
- DTXSID601304411
- (2S)-1-cyclobutyl-2-methylpiperazine
- 1241093-83-3
- DB-288667
- Piperazine, 1-cyclobutyl-2-methyl-
- 1227664-50-7
- (2R)-1-Cyclobutyl-2-methyl-piperazine
- Inchi： 1S/C9H18N2/c1-8-7-10-5-6-11(8)9-3-2-4-9/h8-10H,2-7H2,1H3
- InChI Key： VEPASEYGWRUBSU-UHFFFAOYSA-N
- SMILES： N1(CCNCC1C)C1CCC1

Computed Properties

Exact Mass: 154.146998583g/mol
Monoisotopic Mass: 154.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 15.3Å²

Piperazine, 1-cyclobutyl-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-694813-0.05g	1-cyclobutyl-2-methylpiperazine	949922-66-1	0.05g	$744.0	2023-05-26
Enamine	EN300-694813-0.1g	1-cyclobutyl-2-methylpiperazine	949922-66-1	0.1g	$779.0	2023-05-26
Enamine	EN300-694813-0.25g	1-cyclobutyl-2-methylpiperazine	949922-66-1	0.25g	$814.0	2023-05-26
Enamine	EN300-694813-0.5g	1-cyclobutyl-2-methylpiperazine	949922-66-1	0.5g	$849.0	2023-05-26
Enamine	EN300-694813-1.0g	1-cyclobutyl-2-methylpiperazine	949922-66-1	1g	$884.0	2023-05-26
Enamine	EN300-694813-2.5g	1-cyclobutyl-2-methylpiperazine	949922-66-1	2.5g	$1735.0	2023-05-26
Enamine	EN300-694813-5.0g	1-cyclobutyl-2-methylpiperazine	949922-66-1	5g	$2566.0	2023-05-26
Enamine	EN300-694813-10.0g	1-cyclobutyl-2-methylpiperazine	949922-66-1	10g	$3807.0	2023-05-26